molecular formula C34H40N2O8S B1193584 SF-1-087

SF-1-087

Cat. No.: B1193584
M. Wt: 636.76
InChI Key: PZIAIBCFVUIGPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

SF-1-087 is a potent and selective STAT5 inhibitor.

Scientific Research Applications

1. Protein Structure Determination by Serial Femtosecond Crystallography

  • Application : High-resolution structure determination of proteins, using serial femtosecond crystallography (SFX) with x-ray free-electron laser (XFEL), enables analysis of microcrystals of proteins such as lysozyme. This technique offers detailed insights into protein structures, which are crucial for understanding biological processes and drug design.
  • Reference : (Boutet et al., 2012)

2. Smart Farming Technologies

  • Application : Smart farming (SF) integrates information and communication technologies in agriculture, enhancing productivity and sustainability. This approach involves using advanced technologies like the internet of things and cloud computing for better farm management.
  • Reference : (Pivoto et al., 2017)

3. SF-36 Health Survey Development and Application

  • Application : The SF-36 Health Survey, widely used in medical research, offers a comprehensive tool for assessing general health status. It's pivotal in clinical practice, research, and health policy evaluations.
  • Reference : (Ware & Sherbourne, 1992)

4. Ferroelectric Switching in Multiferroic Aurivillius Phase Thin Films

  • Application : Research in multiferroic materials, including studies on ferroelectric switching in Aurivillius phase thin films, is crucial for developing advanced electronic and photonic devices.
  • Reference : (Keeney et al., 2013)

5. Collaboration in Computer-Supported Scientific Work

  • Application : SF-funded collaboratories support interdisciplinary scientific research, integrating computer and communication technologies. This fosters enhanced collaboration in various scientific fields.
  • Reference : (Kling, 1991)

6. Phosphorylation of SF-1 and Its Impact

  • Application : Understanding the phosphorylation of Steroidogenic factor 1 (SF-1), a nuclear receptor, provides insights into hormone synthesis and regulation, particularly in stress and reproduction.
  • Reference : (Hammer et al., 1999)

7. SF-1 in Adrenal and Gonadal Development

  • Application : Research on SF-1, an orphan nuclear receptor, reveals its essential role in adrenal gland and gonadal development, impacting our understanding of sexual differentiation and endocrinology.
  • Reference : (Luo et al., 1994)

8. SUMOylation and SF-1 Activity

  • Application : Investigating SUMOylation of SF-1, which inhibits its activity, enhances our understanding of the complex regulation of steroid hormone biosynthesis and reproductive biology.
  • Reference : (Yang et al., 2008)

Properties

Molecular Formula

C34H40N2O8S

Molecular Weight

636.76

IUPAC Name

4-(2-(N-(tert-Butoxycarbonyl)-4-methylphenylsulfonamido)-N-(4-cyclohexylbenzyl)acetamido)-2-hydroxybenzoic acid

InChI

InChI=1S/C34H40N2O8S/c1-23-10-17-28(18-11-23)45(42,43)36(33(41)44-34(2,3)4)22-31(38)35(27-16-19-29(32(39)40)30(37)20-27)21-24-12-14-26(15-13-24)25-8-6-5-7-9-25/h10-20,25,37H,5-9,21-22H2,1-4H3,(H,39,40)

InChI Key

PZIAIBCFVUIGPT-UHFFFAOYSA-N

SMILES

O=C(O)C1=CC=C(N(CC2=CC=C(C3CCCCC3)C=C2)C(CN(C(OC(C)(C)C)=O)S(=O)(C4=CC=C(C)C=C4)=O)=O)C=C1O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

SF-1-087;  SF1-087;  SF-1087

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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